Cas no 773129-47-8 ((2e)-3-(5-fluoro-2-methylphenyl)acrylic Acid)

(2E)-3-(5-Fluoro-2-methylphenyl)acrylic acid is a fluorinated phenylacrylic acid derivative characterized by its α,β-unsaturated carboxylic acid structure. The presence of a fluorine substituent at the 5-position and a methyl group at the 2-position of the phenyl ring enhances its electronic and steric properties, making it a valuable intermediate in organic synthesis and medicinal chemistry. This compound is particularly useful in the development of pharmacologically active molecules due to its ability to participate in conjugate addition reactions and serve as a precursor for heterocyclic systems. Its well-defined stereochemistry (E-configuration) ensures consistent reactivity in cross-coupling and cyclization reactions. Suitable for research applications requiring fluorinated aromatic building blocks.

(2e)-3-(5-fluoro-2-methylphenyl)acrylic Acid structure

773129-47-8 structure

Product Name:(2e)-3-(5-fluoro-2-methylphenyl)acrylic Acid

CAS No:773129-47-8

MF:C₁₀H₉FO₂

MW:180.175666570663

MDL:MFCD06205343

CID:1783824

PubChem ID:17750775

Update Time:2025-06-07

(2e)-3-(5-fluoro-2-methylphenyl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

- (2E)-3-(5-Fluoro-2-methylphenyl)acrylic acid
- 5-Fluoro-2-methylcinnamic acid
- 1386504-01-3
- CS-0445784
- (E)-3-(5-FLUORO-2-METHYLPHENYL)ACRYLIC ACID
- JS-4381
- MFCD06205343
- SCHEMBL7805095
- SCHEMBL7805088
- (2E)-3-(5-fluoro-2-methylphenyl)prop-2-enoic acid
- 773129-47-8
- EN300-1827308
- 3-(5-fluoro-2-methylphenyl)prop-2-enoic acid
- (E)-3-(5-fluoro-2-methylphenyl)prop-2-enoic acid
- AKOS015956773
- EN300-1453719
- (2e)-3-(5-fluoro-2-methylphenyl)acrylic Acid
- MDL： MFCD06205343
- Inchi： 1S/C10H9FO2/c1-7-2-4-9(11)6-8(7)3-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-3+
- InChI Key： ZQEGKXOSJLYEHN-HWKANZROSA-N
- SMILES： FC1C=CC(C)=C(/C=C/C(=O)O)C=1

Computed Properties

Exact Mass: 180.05865769g/mol
Monoisotopic Mass: 180.05865769g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 37.3Å²

(2e)-3-(5-fluoro-2-methylphenyl)acrylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC302624-1g	5-Fluoro-2-methylcinnamic acid	773129-47-8	97%	1g	£36.00	2024-05-24
Apollo Scientific	PC302624-5g	5-Fluoro-2-methylcinnamic acid	773129-47-8	97%	5g	£109.00	2024-05-24
abcr	AB403952-5 g	5-Fluoro-2-methylcinnamic acid	773129-47-8		5g	€234.00	2022-05-19
abcr	AB403952-5g	5-Fluoro-2-methylcinnamic acid; .	773129-47-8		5g	€234.00	2024-07-23
A2B Chem LLC	AH53179-1g	5-Fluoro-2-methylcinnamic acid	773129-47-8		1g	$100.00	2024-04-19
Ambeed	A697671-1g	5-Fluoro-2-methylcinnamic acid	773129-47-8	95+%	1g	$61.0	2024-04-17
Ambeed	A697671-5g	5-Fluoro-2-methylcinnamic acid	773129-47-8	95+%	5g	$121.0	2024-04-17
A2B Chem LLC	AH53179-5g	5-Fluoro-2-methylcinnamic acid	773129-47-8		5g	$230.00	2024-04-19
abcr	AB403952-1g	5-Fluoro-2-methylcinnamic acid; .	773129-47-8		1g	€104.10	2024-07-23
Crysdot LLC	CD12032114-10g	5-Fluoro-2-methylcinnamic acid	773129-47-8	95+%	10g	$305	2024-07-24